Cas no 3913-71-1 (2-Decenal)
2-Decenal structure
Product Name:2-Decenal
CAS No:3913-71-1
MF:C10H18O
MW:154.249323368073
CID:306040
Update Time:2025-04-19
2-Decenal Chemical and Physical Properties
Names and Identifiers
-
- 2-Decenal
- Dec-2-enal
- 2-decen-1-al
- decenaldehyde
- trans-2-decenal
-
- Inchi: 1S/C10H18O/c1-2-3-4-5-6-7-8-9-10-11/h8-10H,2-7H2,1H3/b9-8+
- InChI Key: MMFCJPPRCYDLLZ-CMDGGOBGSA-N
- SMILES: CCCCCCC/C=C/C=O
Computed Properties
- Exact Mass: 154.13584
- Monoisotopic Mass: 154.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Density: 0.841 g/mL at 25 °C(lit.)
- Melting Point: -16°C (estimate)
- Boiling Point: 78-80℃(3
- Flash Point: 205 °F
- Refractive Index: n20/D 1.453(lit.)
- PSA: 17.07
- LogP: 3.10200
- FEMA: 2366 | 2-DECENAL
2-Decenal Security Information
- Hazardous Material transportation number:UN 3082 9/PG 3
- WGK Germany:3
- Hazard Category Code: 41-43-50/53
- Safety Instruction: S26: in case of contact with eyes,Immediately flush with plenty of water and send to the doctor for treatment. S36/37:Wear appropriate protective clothing and gloves.
- FLUKA BRAND F CODES:10
-
Hazardous Material Identification:
- Risk Phrases:41-43-50/53
2-Decenal Related Literature
-
1. Solvent-free oxidation of dec-1-ene using gold/graphite catalyst using an in situ generated oxidantUpendra Nath Gupta,Hamed Alshammari,Nicholas F. Dummer,Robert L. Jenkins,Donald Bethell,Graham J. Hutchings Catal. Sci. Technol. 2015 5 1307
-
2. Solvent-free oxidation of dec-1-ene using gold/graphite catalyst using an in situ generated oxidantUpendra Nath Gupta,Hamed Alshammari,Nicholas F. Dummer,Robert L. Jenkins,Donald Bethell,Graham J. Hutchings Catal. Sci. Technol. 2015 5 1307
-
Paul N. Sanderson,Wendy Simpson,Richard Cubberley,Maja Aleksic,Stephen Gutsell,Paul J. Russell Toxicol. Res. 2016 5 34
-
Tianpeng Yin,Le Cai,Zhongtao Ding RSC Adv. 2020 10 35072
-
Muriel Billamboz,Nicolas Sotto,Carole Chevrin-Villette,Christophe Len RSC Adv. 2015 5 46026
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk